1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione

• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-morpholin-4-ylethane-1,2-dione
• InChI: InChI=1S/C13H15NO4/c1-17-11-4-2-10(3-5-11)12(15)13(16)14-6-8-18-9-7-14/h2-5H,6-9H2,1H3
• InChI Key: BJWQYXXZSGPZIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C(=O)N2CCOCC2

Description

1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione is an organic compound that features a methoxyphenyl group and a morpholinoethane-dione structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione typically involves the reaction of 4-methoxybenzaldehyde with morpholine and an appropriate oxidizing agent. The reaction conditions often include a solvent such as ethanol or methanol, and the reaction is carried out under reflux conditions . The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents such as sodium borohydride can convert the compound into alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the morpholine ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Substituted morpholine derivatives.

Scientific Research Applications

1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a fluorescent probe in biological imaging.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects . The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

4-Methoxyamphetamine: A compound with a similar methoxyphenyl group but different pharmacological properties.

Methedrone: Another methoxyphenyl derivative with stimulant effects.

Pyridazinones: Compounds containing the (4-methoxyphenyl)piperazine moiety, used in various therapeutic applications.

Uniqueness

1-(4-Methoxyphenyl)-2-morpholinoethane-1,2-dione is unique due to its specific combination of the methoxyphenyl group and the morpholinoethane-dione structure. This unique structure imparts distinct chemical and biological properties, making it valuable for specific research and industrial applications .